Cas no 162709-86-6 (5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene)

• Product Name: 5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene
• CAS No: 162709-86-6
• MF: C₅₅H₁₀₃ClO₃
• MW: 847.857537508011
• CID: 2780668
• PubChem ID: 71350498
• Update Time: 2025-04-21

5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 5-(CHLOROMETHYL)-1,2,3-TRIS(HEXADECYLOXY)BENZENE
• 162709-86-6
• DTXSID40776297
• 5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene

• Inchi： 1S/C55H103ClO3/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-57-53-49-52(51-56)50-54(58-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)55(53)59-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h49-50H,4-48,51H2,1-3H3
• InChI Key： VQUAHIRNIXQLEO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C=1)OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 846.7595748Da
• Monoisotopic Mass: 846.7595748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 59
• Rotatable Bond Count: 49
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.5
• Topological Polar Surface Area: 27.7Ų